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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687

In-Depth Technical Guide: 1-Tetradecene

This guide provides an in-depth overview of the fundamental physicochemical properties of 1-
tetradecene, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

1-Tetradecene is an unbranched alkene with the chemical formula C14H28.[1][2][3] It is
characterized by a fourteen-carbon chain with a single double bond at the primary position.[1]
The linear formula for 1-tetradecene is CH3(CH2)11CH=CH2.[1]

A comprehensive summary of its molecular properties is presented in the table below.

Property Value Source
Molecular Formula C14H28 [1112][3]
Linear Formula CH3(CH2)11CH=CH2 [1]
Molecular Weight 196.37 g/mol [1][3]
Molecular Weight (NIST) 196.3721 [2]

Experimental Protocols

Detailed experimental methodologies for determining the physicochemical properties of
alkenes like 1-tetradecene are well-established in the scientific literature. Key experimental
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techniques would include:

e Mass Spectrometry (MS): To determine the molecular weight, high-resolution mass
spectrometry is employed. The substance is ionized, and the mass-to-charge ratio of the
resulting ions is measured, allowing for the precise determination of the molecular mass.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the chemical structure. The chemical shifts, coupling constants, and integration
of the signals provide detailed information about the connectivity of atoms and the position of
the double bond.

e Gas Chromatography (GC): The purity of 1-tetradecene can be assessed using gas
chromatography. The retention time of the compound is compared to that of a known
standard.

Visualizing Molecular Relationships

The following diagram illustrates the logical relationship between the common name, chemical
formula, and molecular weight of 1-tetradecene.

Relationship of 1-Tetradecene Properties
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Core properties of 1-Tetradecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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